Cas no 76204-02-9 (4-MUNANA)

• Product Name: 4-MUNANA
• CAS No: 76204-02-9
• MF: C₂₁H₂₄NNaO₁₁
• MW: 489.405138015747
• MDL: MFCD00057309
• CID: 59766
• PubChem ID: 24897277
• Update Time: 2025-04-18

4-MUNANA Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-2-O-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-alpha-neuraminic acid monosodium salt
• 2′-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid sodium salt hydrate
• ​4-Methylumbelliferyl-N-acetyl-α-D-neuraminic Acid (sodium salt​)
• 2'-(4-METHYLUMBELLIFERYL)-A-D-N-ACETYLNEURAMINIC ACID, SODIUM SALT
• 2'-(4-METHYLUMBELLIFERYL)-α-D-N-ACETYLNEURAMINIC ACID SODIUM SALT
• 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid sodium salt hydrate
• 4-Methylumbelliferyl 3-deoxy-D-glycero-α-D-galacto-2-nonulosonic acid sodium salt
• 2'-(4-METHYLUMBELLIFERYL)-ALPHA-D-N-ACETYLNEURAMINIC ACID SODIUM SALT
• 4-MethylumbelliferylN-acetyl-a-D-neuraminicacidsodiumsalt
• NEU5AC-A-4MU
• 4-MUNANA
• AKOS037643246
• 4-MU-NANA⋅Na
• Sodium 2-(4-methylumbelliferyl)-N-acetylneuraminate
• 76204-02-9
• N-Acetyl-2-O-(4-Methylumbelliferyl)-alpha-D-neuraminic Acid Sodium Salt
• Neu5Ac- alpha -4MU
• sodium (2R,4S,5R,6R)-5-acetamido-4-hydroxy-2-(4-methyl-2-oxo-2H-chromen-7-yloxy)-6-((1R,2R)-1,2,3-trihydroxypropyl)tetrahydro-2H-pyran-2-carboxylate
• A-D-N-acetylneuraminic acid sodium salt hydrate
• AS-11188
• 2'-(4-Methylumbelliferyl)-?-D-N-acetylneuraminic Acid Sodium Salt
• 2 inverted exclamation marka-(4-Methylumbelliferyl)-
• 2'-(4-Methylumbelliferyl)-alpha-D-N-acetylneuraminic acid, sodium salt
• sodium;(2R,4S,5R,6R)-5-acetamido-4-hydroxy-2-(4-methyl-2-oxochromen-7-yl)oxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylate
• 2'-(4-Methylumbelliferyl)-a-D-N-acetylneuraminicacid sodiumsalt hydrate

• MDL： MFCD00057309
• Inchi： 1S/C21H25NO11.Na/c1-9-5-16(27)31-15-6-11(3-4-12(9)15)32-21(20(29)30)7-13(25)17(22-10(2)24)19(33-21)18(28)14(26)8-23;/h3-6,13-14,17-19,23,25-26,28H,7-8H2,1-2H3,(H,22,24)(H,29,30);/q;+1/p-1/t13-,14+,17+,18+,19+,21-;/m0./s1
• InChI Key： NNNXBDLJYKMDAI-BUIQBYSTSA-M
• SMILES： [Na+].O1[C@](C(=O)[O-])(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CO)O)O)NC(C)=O)O)OC1=CC=C2C(C)=CC(=O)OC2=C1

Computed Properties

• Exact Mass: 489.12500
• Monoisotopic Mass: 489.12470486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 808
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 195Ų

Experimental Properties

• Melting Point: 171°C dec.
• Solubility: H2O: 50 mg/mL, clear, very slightly yellow
• PSA: 198.82000
• LogP: -2.31410

4-MUNANA Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：3-10
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides
• Other Chemical additives Functional Additives
• Other Chemical Reagents